Cas no 141223-33-8 (Benzenesulfonyl fluoride, 3-(phenylsulfonyl)-)

Benzenesulfonyl fluoride, 3-(phenylsulfonyl)-, is a sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key advantages include its reactivity as a sulfonylation agent, enabling the introduction of the benzenesulfonyl group into target molecules. The compound’s stability under standard conditions facilitates handling and storage, while its selective reactivity makes it useful in peptide and protein modification. The phenylsulfonyl moiety enhances electrophilic character, promoting efficient reactions with nucleophiles. This compound is particularly valuable in the development of enzyme inhibitors and covalent probes due to its ability to form stable adducts with active-site residues. Its structural features contribute to its utility in diverse chemical transformations.

Benzenesulfonyl fluoride, 3-(phenylsulfonyl)- structure

141223-33-8 structure

Product Name:Benzenesulfonyl fluoride, 3-(phenylsulfonyl)-

CAS No:141223-33-8

MF:C₁₂H₉FO₄S₂

MW:300.325864553452

CID:3728277

PubChem ID:85639588

Update Time:2025-06-07

Benzenesulfonyl fluoride, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl fluoride, 3-(phenylsulfonyl)-
- 141223-33-8
- EN300-729106
- 3-(benzenesulfonyl)benzene-1-sulfonyl fluoride
- SCHEMBL9615869
- Inchi： 1S/C12H9FO4S2/c13-19(16,17)12-8-4-7-11(9-12)18(14,15)10-5-2-1-3-6-10/h1-9H
- InChI Key： MFLGJKLCTNQLDU-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(C1C=CC=C(C=1)S(=O)(=O)F)(=O)=O

Computed Properties

Exact Mass: 299.99262927Da
Monoisotopic Mass: 299.99262927Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 495
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 85Å²

Benzenesulfonyl fluoride, 3-(phenylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-729106-0.05g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	0.05g	$792.0	2023-05-23
Enamine	EN300-729106-0.1g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	0.1g	$829.0	2023-05-23
Enamine	EN300-729106-0.25g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	0.25g	$867.0	2023-05-23
Enamine	EN300-729106-0.5g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	0.5g	$905.0	2023-05-23
Enamine	EN300-729106-1.0g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	1g	$943.0	2023-05-23
Enamine	EN300-729106-2.5g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	2.5g	$1848.0	2023-05-23
Enamine	EN300-729106-5.0g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	5g	$2732.0	2023-05-23
Enamine	EN300-729106-10.0g	3-(benzenesulfonyl)benzene-1-sulfonyl fluoride	141223-33-8	10g	$4052.0	2023-05-23